Cas no 500906-24-1 (5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester
• CAS No: 500906-24-1
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• MDL: MFCD11845755
• CID: 1548434
• PubChem ID: 11264162
• Update Time: 2025-06-14

5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-(chloromethyl)-3-methyl-, ethyl ester
• 500906-24-1
• 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester; 95%
• Ethyl 5-(chloromethyl)-3-methyl-1,2-oxazole-4-carboxylate
• ethyl 5-(chloromethyl)-3-methylisoxazole-4-carboxylate
• MFCD11845755
• 5-CHLOROMETHYL-3-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester

• MDL： MFCD11845755
• Inchi： 1S/C8H10ClNO3/c1-3-12-8(11)7-5(2)10-13-6(7)4-9/h3-4H2,1-2H3
• InChI Key： UDOZCWZTVREQEG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)C(C)=NO1

Computed Properties

• Exact Mass: 203.035
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester

Recent Advances in the Application of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester (CAS: 500906-24-1) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester (CAS: 500906-24-1) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isoxazole core and reactive chloromethyl group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The unique chemical properties of this compound, including its ability to undergo nucleophilic substitution reactions, make it a valuable building block for the construction of more complex pharmacophores.

One of the most notable applications of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester is its role in the synthesis of isoxazole-containing antibiotics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of a new class of β-lactamase inhibitors, which show promise in combating antibiotic-resistant bacterial strains. The researchers utilized the chloromethyl group to introduce various side chains, enhancing the inhibitory activity against clinically relevant enzymes. This approach not only expands the chemical space for antibiotic development but also provides a platform for addressing the growing challenge of antimicrobial resistance.

In addition to its antimicrobial applications, recent research has explored the potential of this compound in the design of anti-inflammatory agents. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester exhibit significant COX-2 inhibitory activity. The study employed molecular docking simulations to optimize the interactions between the isoxazole scaffold and the COX-2 active site, leading to the identification of several lead compounds with improved selectivity over COX-1. These findings open new avenues for the development of safer non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The synthetic versatility of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester has also been demonstrated in recent work on kinase inhibitors. Researchers at the Scripps Research Institute have utilized this compound as a key intermediate in the synthesis of selective JAK3 inhibitors, as reported in ACS Medicinal Chemistry Letters (2023). The chloromethyl group was strategically employed to introduce various heterocyclic moieties, enabling fine-tuning of the inhibitors' selectivity profiles. This approach has yielded compounds with potential applications in autoimmune diseases and certain types of cancer, highlighting the broad utility of this chemical scaffold in medicinal chemistry.

From a chemical biology perspective, the reactivity of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester has been exploited in the development of activity-based probes. A recent publication in Chemical Science (2024) described its use in creating covalent inhibitors for serine hydrolases, where the chloromethyl group serves as an electrophilic warhead. These probes have proven valuable in target identification and validation studies, particularly in the context of infectious diseases. The ability to selectively modify enzyme active sites makes this compound an important tool for chemical proteomics and drug discovery efforts.

Looking forward, the unique properties of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester continue to inspire innovative applications in pharmaceutical research. Current investigations are exploring its potential in targeted drug delivery systems, where the reactive chloromethyl group can be used to conjugate therapeutic payloads to various targeting moieties. Additionally, its role in the synthesis of PROTACs (proteolysis targeting chimeras) is being actively studied, as the isoxazole scaffold provides an ideal platform for linking E3 ligase binders to target protein ligands. These emerging applications underscore the compound's enduring relevance in cutting-edge drug discovery approaches.